3-amino-N,N-diphenyl-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C26H25N3OS
• Molecular Weight: 427.6 g/mol
• IUPAC Name: 6-amino-N,N-diphenyl-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C26H25N3OS/c27-23-21-17-18-11-5-1-2-10-16-22(18)28-25(21)31-24(23)26(30)29(19-12-6-3-7-13-19)20-14-8-4-9-15-20/h3-4,6-9,12-15,17H,1-2,5,10-11,16,27H2
• InChI Key: JCGNSKLGEMYFNW-UHFFFAOYSA-N
• SMILES: C1CCCC2=C(CC1)C=C3C(=C(SC3=N2)C(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)N
• Canonical SMILES: C1CCCC2=NC3=C(C=C2CC1)C(=C(S3)C(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)N

Description

3-amino-N,N-diphenyl-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide (referred to as HCTP) is a novel compound that has gained attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. HCTP belongs to the class of thienopyridines, which are known to exhibit diverse biological activities.

Mechanism of Action

The exact mechanism of action of HCTP is not well understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. HCTP has also been shown to interact with voltage-gated ion channels, which play a crucial role in the regulation of neuronal excitability.
Biochemical and Physiological Effects:
HCTP has been reported to exhibit various biochemical and physiological effects. It has been shown to increase the levels of GABA and decrease the levels of glutamate in the brain, leading to a reduction in neuronal excitability. Additionally, HCTP has been shown to modulate the activity of various enzymes and proteins involved in inflammation and pain pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HCTP in lab experiments is its ease of synthesis and availability. It is also relatively stable and can be stored for extended periods without significant degradation. However, one of the limitations of using HCTP is its limited solubility in aqueous solutions, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the research on HCTP. One of the potential applications of HCTP is in the treatment of epilepsy and other seizure disorders. Further studies are needed to elucidate the exact mechanism of action of HCTP and its potential use in combination therapy with other anticonvulsant drugs. Additionally, HCTP has shown promising results in the treatment of pain and inflammation-related disorders, and further studies are needed to explore its potential use in these areas. Finally, the development of new analogs of HCTP with improved pharmacological properties could lead to the discovery of novel drugs for various diseases.

Synthesis Methods

HCTP can be synthesized using a simple and efficient method that involves the condensation of 2-aminothiophenol and 1,3-cyclooctanedione in the presence of a catalytic amount of acetic acid. The resulting product is then subjected to a series of reactions to obtain the final compound. The synthesis of HCTP is relatively easy and can be scaled up for large-scale production.

Scientific Research Applications

HCTP has shown promising results in various scientific research applications. It has been reported to exhibit potent anticonvulsant activity in animal models of epilepsy, making it a potential candidate for the treatment of seizures. Additionally, HCTP has been shown to possess significant analgesic and anti-inflammatory properties, suggesting its potential use in the treatment of pain and inflammation-related disorders.